SKI-349

Acute Myeloid Leukemia Cytotoxicity Multidrug Resistance
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H19N3O4S
Molecular Weight 385.4 g/mol
Cat. No. B15607650
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Technical Parameters


Basic Identity
Product NameSKI-349
Molecular FormulaC19H19N3O4S
Molecular Weight385.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H19N3O4S/c1-24-13-7-5-12(6-8-13)21-19-22-18(20)17(27-19)16(23)11-4-9-14(25-2)15(10-11)26-3/h4-10H,20H2,1-3H3,(H,21,22)
InChIKeyOWBQCPZBRPKYKE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





SKI-349: A Dual SphK1/2 and Microtubule Disruptor Small Molecule for Oncology Research Procurement


SKI-349 (CAS: 727686-80-8) is a small-molecule dual-targeted inhibitor that simultaneously inhibits sphingosine kinase isoforms 1 and 2 (SphK1/2) and disrupts microtubule polymerization (MDA) [1]. Originally developed as a refined congener of SKI-178 through structure-guided optimization of the linker region between substituted phenyl rings, SKI-349 belongs to the SKI-class chemotype and exhibits log-fold enhancements in both SphK inhibitory potency and cytotoxic activity relative to its predecessor [2]. The compound has demonstrated anticancer activity across multiple malignancy models including acute myeloid leukemia (AML), non-small cell lung cancer (NSCLC), and hepatocellular carcinoma (HCC), with validated dual-target engagement confirmed by cellular thermal shift assays [3].

1
Dual SphK1/2 inhibition and microtubule disruption research tool
2
Cellular target engagement confirmed by CETSA
3
Oncology cell-model studies: AML, NSCLC, HCC endpoint contexts

Why SKI-349 Cannot Be Replaced by Single-Target SphK Inhibitors or Generic Microtubule Disruptors


SKI-349 occupies a unique pharmacological space that cannot be replicated by simply combining a standalone SphK inhibitor with a standalone microtubule-disrupting agent (MDA). Like its predecessor SKI-178, SKI-349's two separate activities—SphK1/2 inhibition and microtubule disruption—act synergistically within a single molecule to induce cancer cell apoptosis, an effect that depends on sustained CDK1 activation during mitotic arrest leading to Bcl-2 phosphorylation at Ser70 and Caspase 3/7 activation [1]. Critically, SKI-349's functional equivalence to the combination of a selective SphK inhibitor plus an MDA within one compound eliminates the risk of adverse drug-drug interactions and circumvents primary and acquired drug resistance mechanisms [2]. Procurement of single-target alternatives such as PF-543 (SphK1-selective), ABC294640 (SphK2-selective), or standalone MDAs fails to recapitulate this synergistic dual mechanism and cannot achieve the nanomolar cytotoxic potency observed with SKI-349 in both drug-sensitive and multidrug-resistant cancer cell lines [3].

SKI-349 (dual SphK1/2 + microtubule disruption)
Single-target SphK inhibitors (PF-543, ABC294640)
May not replicate synergistic dual-target mechanism or ceramide-dependent apoptosis induction.
SKI-349
Standalone microtubule disruptors
Lack concurrent SphK inhibition; sphingolipid modulation endpoints may differ.
SKI-349
Co-administration of SphK inhibitor + MDA
Functional equivalence not ensured; pharmacokinetic variability may complicate interpretation.

SKI-349 Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Scientific Selection


Cytotoxicity Potency in AML: SKI-349 vs. SKI-178 in Drug-Sensitive and Multidrug-Resistant HL-60 Cells

In head-to-head MTT viability assays using the human AML cell line HL-60 and its vincristine-resistant variant HL-60/VCR (which overexpresses MDR1/P-glycoprotein), SKI-349 demonstrated markedly superior cytotoxic potency compared to its direct predecessor SKI-178 [1]. Both compounds retained activity against the multidrug-resistant line, indicating they are not substrates for drug efflux pumps [2].

AML Cytotoxicity IC50
Head-to-head
SKI-349: 22±6 nM (HL-60); 23±2 nM (HL-60/VCR). SKI-178: 470±60 nM; 1100±200 nM. ~21-48× improvement.
Supports cytotoxicity endpoint review; MDR1 evasion context.
MTT assay; drug-sensitive and MDR1+ HL-60 cells.
Acute Myeloid Leukemia Cytotoxicity Multidrug Resistance MDR1

SphK1 Enzymatic Inhibition IC50: SKI-349 vs. SKI-178 in Recombinant SphK1 Activity Assays

In in vitro SphK1 activity assays using purified recombinant SphK1 protein with isotype-specific buffers, SKI-349 inhibited SphK1 enzymatic activity with an approximately 10-fold lower IC50 than SKI-178, confirming enhanced target engagement predicted by molecular docking studies [1]. Ligand-docking scores for SphK1 binding were −7.9 kcal/mol for SKI-349 vs. −7.1 kcal/mol for SKI-178, consistent with the improved biochemical potency [2].

SphK1 Enzymatic IC50
Head-to-head
SKI-349: ~3 μM; SKI-178: ~30 μM (~10-fold lower).
Supports SphK1 inhibition potency context.
Recombinant SphK1 assay; structure-guided optimization.
Sphingosine Kinase 1 Enzymatic Inhibition IC50 Structure-Activity Relationship

Cellular Target Engagement Potency: SKI-349 Directly Engages SphK1, SphK2, and β-Tubulin at Nanomolar Concentrations

Using isothermal dose-response fingerprinting CETSA (ITDRF-CETSA) in HEK-293 cells overexpressing SphK1 or SphK2, SKI-349 demonstrated direct target engagement with IC50 values of ~60 nM for both SphK1 and SphK2, providing whole-cell evidence of dual SphK isoform engagement [1]. Additionally, SKI-349 directly engaged β-tubulin with an ITDRF-CETSA IC50 of 25 nM, confirming its microtubule-disrupting activity in intact cells [2]. Unlike in-vitro enzymatic assays that may produce false negatives for SphK2 due to artificial buffer conditions, the cellular CETSA approach unequivocally established SphK2 as a bona fide target [3].

Cellular Target Engagement
Reported
SphK1 ~60 nM, SphK2 ~60 nM, β-tubulin 25 nM (CETSA).
Supports cellular target engagement review.
ITDRF-CETSA in HEK-293 cells.
Cellular Thermal Shift Assay Target Engagement SphK2 β-Tubulin

Kinome-Wide Selectivity Profiling: SKI-349 Minimally Engages Off-Target Protein Kinases at 1 μM

SKI-349 was profiled against a panel of 468 protein kinases at 1 μM using the Eurofins DiscoverX competitive binding assay [1]. Owing to its sphingosine-competitive (rather than ATP-competitive) mechanism, SKI-349 significantly abrogated binding of only two protein kinases (GSKα: 2.5% remaining binding; GSKβ: 27% remaining binding) and bound to pseudokinase domains of Jak1 (5.4% remaining) and Tyk2 (14% remaining) [2]. No other protein kinases were significantly inhibited. This contrasts with typical ATP-competitive kinase inhibitors that frequently exhibit broad kinome cross-reactivity [3].

Kinase Selectivity Profiling
Class-level
≥97.5% of 468 kinases unaffected at 1 μM; only GSKα/β significantly engaged.
Supports kinase selectivity context for clean background.
Sphingosine-competitive binding mode.
Kinase Selectivity Off-target Profiling Protein Kinase Inhibitor Sphingosine-Competitive

Sphingolipid Modulation Potency: 500 nM SKI-349 Achieves Comparable Ceramide Elevation to 5 μM SKI-178

In HL-60 AML cells, treatment with 500 nM SKI-349 for 24 hours elevated pro-apoptotic ceramide species (C16:0 Cer: 87.0±5.7 pmol/10⁶ cells; C18:0 Cer: 4.7±0.4 pmol/10⁶ cells) to levels comparable to those achieved by a 10-fold higher concentration of SKI-178 (5 μM; C16:0 Cer: 84.0±2.1 pmol/10⁶ cells; C18:0 Cer: 4.8±0.2 pmol/10⁶ cells) [1]. Both compounds also increased sphingosine levels and produced a non-significant decrease in S1P, consistent with SphK inhibition [2].

Ceramide Accumulation
Head-to-head
500 nM SKI-349 elevates C16:0 Cer to 87.0 pmol/10⁶ cells, comparable to 5 μM SKI-178.
Supports ceramide response context at reduced concentration.
HL-60 cells, 24 h, LC-MS/MS sphingolipidomics.
Sphingolipidomics Ceramide Sphingosine-1-Phosphate Apoptosis

In Vivo Therapeutic Efficacy: SKI-349 Extends Survival and Normalizes WBC in MLL-AF9 AML Model at Low Dosing

In a murine retroviral transduction model of MLL-AF9-driven AML—an aggressive, highly penetrant leukemia model—SKI-349 administered at 1–5 mg/kg every other day significantly extended survival relative to vehicle-treated controls, with all doses producing a survival benefit indicative of complete remission [1]. Complete blood count analysis after two weeks of treatment showed dose-dependent normalization of total white blood cell (WBC) counts: SKI-349 at 5 mg/kg reduced WBC from 25.6±4.5 K/μL (vehicle) to 6.1±1.2 K/μL, comparable to naïve C57BL/6J control levels of 6.5±0.4 K/μL, without affecting red blood cell or platelet counts [2]. Importantly, normal hematopoietic repopulation (CD45.2+/CD45.1−) was preserved in bone marrow and spleen at all SKI-349 doses, demonstrating sparing of normal hematopoiesis [3].

MLL-AF9 AML Survival
Reported
SKI-349 1–5 mg/kg extended survival; WBC normalized to 6.1±1.2 K/μL vs. vehicle 25.6±4.5.
Reported model-response endpoint context; supports survival endpoint review.
MLL-AF9 AML model; i.p. every other day.
Acute Myeloid Leukemia In Vivo Efficacy Xenograft MLL-AF9 Survival

SKI-349 Application Scenarios: Where Dual SphK1/2 and Microtubule Disruption Confers Decisive Research Advantages


Acute Myeloid Leukemia Research Requiring Nanomolar Cytotoxicity with Multidrug Resistance Evasion

SKI-349 is optimally deployed in AML studies where drug resistance mediated by MDR1/P-glycoprotein efflux pumps is an experimental variable. With IC50 values of 22±6 nM (HL-60) and 23±2 nM (HL-60/VCR)—preserved potency even in vincristine-resistant cells—SKI-349 enables investigation of therapeutic strategies that circumvent classical multidrug resistance while maintaining low-nanomolar activity [1]. The dual mechanism (SphK1/2 inhibition plus microtubule disruption) synergistically induces CDK1-dependent Bcl-2 phosphorylation and Caspase 3/7 activation, offering a mechanistically distinct approach from conventional AML chemotherapeutics [2].

Non-Small Cell Lung Cancer Research Requiring Cancer Cell-Selective Cytotoxicity with Normal Cell Sparing

SKI-349 is the compound of choice for NSCLC studies where differential toxicity between cancer cells and normal lung epithelium is critical. At 5 μM, SKI-349 potently inhibits NSCLC cell viability, proliferation, migration, and invasion while exhibiting no significant cytotoxicity toward BEAS-2B lung epithelial cells or primary human lung epithelial cells [1]. The compound also demonstrates in vivo NSCLC xenograft growth inhibition at 10 mg/kg every other day [2]. For procurement in NSCLC research, SKI-349's selectivity window—cancer cell cytotoxicity without normal epithelial toxicity—provides a clear advantage over conventional cytotoxic agents lacking this therapeutic discrimination.

Sphingolipid Signaling Research Requiring Dual SphK1/SphK2 Inhibition with Concurrent Microtubule Disruption

For mechanistic studies examining the intersection of sphingolipid metabolism and cytoskeletal dynamics, SKI-349 is the only commercially available tool compound with validated dual SphK1/SphK2 inhibition and microtubule polymerization disruption within a single small molecule [1]. Cellular target engagement is confirmed by CETSA at ~60 nM for both SphK isoforms and 25 nM for β-tubulin, while sphingolipid modulation—elevation of pro-apoptotic ceramides (C16:0, C18:0) and sphingosine—is achieved at 500 nM [2]. This eliminates the need for combinatorial dosing of separate SphK inhibitors and MDAs, simplifying experimental design and eliminating pharmacokinetic confounding variables inherent in multi-compound regimens.

Kinase Selectivity-Critical Assays Where ATP-Competitive Inhibitor Cross-Reactivity Must Be Avoided

SKI-349 should be prioritized in experimental protocols where broad kinome inhibition would confound interpretation. Profiling against 468 protein kinases at 1 μM revealed that SKI-349 significantly engages only 2 authentic kinases (GSKα/GSKβ) and 2 pseudokinase domains (Jak1, Tyk2), with ≥97.5% of the kinome unaffected [1]. This sphingosine-competitive binding mode inherently limits ATP-binding-site cross-reactivity, distinguishing SKI-349 from ATP-competitive SphK inhibitors (e.g., PF-543) and making it suitable for studies requiring a clean kinome background, such as phosphoproteomic analyses or kinase signaling network dissection where off-target kinase inhibition would introduce artifacts [2].

Application
Selection Property
Validation Focus
AML cell-model studies with MDR1 context
Dual SphK1/2 and microtubule disruption
Cytotoxicity and MDR1 evasion endpoint review
NSCLC cell-model studies requiring differential toxicity
Cancer cell-selective cytotoxicity context
Normal cell sparing endpoint monitoring
Sphingolipid signaling and cytoskeletal dynamics research
Validated dual target engagement (CETSA)
Ceramide and sphingosine modulation endpoint review
Kinase selectivity-critical assays
Minimal off-target kinase engagement
Kinome profiling and GSKα/β binding review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

17 linked technical documents
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